MFCD18318667

• IUPAC Name: 3-[4-(piperidine-1-carbonyl)phenyl]pyridine-4-carboxylic acid
• InChI: InChI=1S/C18H18N2O3/c21-17(20-10-2-1-3-11-20)14-6-4-13(5-7-14)16-12-19-9-8-15(16)18(22)23/h4-9,12H,1-3,10-11H2,(H,22,23)
• InChI Key: CTKBOULGXYULOK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2=CC=C(C=C2)C3=C(C=CN=C3)C(=O)O
• Molecular Formula: C18H18N2O3
• DSSTOX Substance ID: DTXSID40688447
• Molecular Weight: 310.3 g/mol
• CAS No.: 1262009-93-7

Description

MFCD18318667 is a chemical compound with unique properties that make it valuable in various scientific and industrial applications. This compound is known for its stability and reactivity, which allows it to be used in a wide range of chemical reactions and processes.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of MFCD18318667 involves several steps, each requiring specific reaction conditions to ensure the desired product is obtained. The synthetic route typically begins with the preparation of the precursor compounds, followed by a series of chemical reactions that lead to the formation of this compound. The reaction conditions, such as temperature, pressure, and the use of catalysts, are carefully controlled to optimize the yield and purity of the final product.

Industrial Production Methods: In industrial settings, the production of this compound is scaled up to meet the demand for this compound in various applications. The industrial production methods involve the use of large-scale reactors and advanced process control systems to ensure consistent quality and high efficiency. The process may also include purification steps to remove any impurities and achieve the desired level of purity for the final product.

Chemical Reactions Analysis

Types of Reactions: MFCD18318667 undergoes several types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are essential for modifying the compound’s properties and making it suitable for specific applications.

Common Reagents and Conditions: The common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and various catalysts. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to achieve the desired reaction outcomes.

Major Products: The major products formed from the reactions of this compound depend on the specific reaction conditions and reagents used

Scientific Research Applications

MFCD18318667 has a wide range of scientific research applications, including its use in chemistry, biology, medicine, and industry. In chemistry, it is used as a reagent in various synthetic reactions and as a catalyst in certain processes. In biology, this compound is studied for its potential effects on biological systems and its use in biochemical assays. In medicine, it is investigated for its potential therapeutic properties and its role in drug development. In industry, this compound is used in the production of various materials and chemicals, making it a valuable compound for industrial applications.

Mechanism of Action

The mechanism of action of MFCD18318667 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity, leading to various biochemical and physiological responses. The specific molecular targets and pathways involved depend on the particular application and the context in which this compound is used.